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Compound of Interest

Compound Name:

N-(2-(2,4,6-

Trichlorophenoxy)ethyl)propan-1-

amine

Cat. No.: B1228130 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of the

fungicide prochloraz and its metabolites, the accuracy and reliability of analytical

measurements are paramount. A key component in achieving this is the use of high-quality

certified reference materials (CRMs). This guide provides a comprehensive comparison of

commercially available CRMs for the prochloraz metabolite BTS 40348, offering insights into

their certification, performance data, and the analytical methods for their use.

Comparison of Certified Reference Materials
The selection of a suitable CRM is a critical step in any analytical workflow. It ensures

traceability and accuracy of measurements. Below is a comparison of the Prochloraz

metabolite BTS 40348 reference materials from two leading suppliers: LGC Standards (Dr.

Ehrenstorfer) and Sigma-Aldrich (PESTANAL®).
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Feature
LGC Standards (Dr.
Ehrenstorfer)

Sigma-Aldrich
(PESTANAL®)

Product Code DRE-C16290200 34508

Product Name
Prochloraz metabolite

BTS40348

Prochloraz Metabolite

BTS40348

Certification ISO 17034 Analytical Standard

Certified Purity 99.5% CoA required for specific value

Uncertainty (k=2) 0.5% CoA required for specific value

Format Neat Neat

CAS Number 67747-01-7 67747-01-7

Molecular Formula C₁₁H₁₄Cl₃NO C₁₁H₁₄Cl₃NO

Molecular Weight 282.59 282.59

Note: The Certificate of Analysis (CoA) for the Sigma-Aldrich PESTANAL® product is not

publicly available and must be requested from the supplier. When evaluating this or any other

reference material, it is crucial to obtain the CoA to verify the certified purity, its associated

uncertainty, and the traceability of the certification.

The Importance of ISO 17034 Certification
LGC Standards' Prochloraz metabolite BTS 40348 is produced under ISO 17034 accreditation.

This international standard is the highest level of quality assurance for reference material

producers. It guarantees that the material has been produced and certified according to strict

guidelines covering production, characterization, and data reporting, ensuring its suitability for

use as a calibrant in analytical measurements.

Experimental Protocols: Analysis of Prochloraz and
its Metabolites
A robust analytical method is essential for the accurate quantification of prochloraz and its

metabolites in various matrices. The following is a detailed protocol for the analysis of
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prochloraz and its metabolites, including BTS 40348, in fruits and vegetables using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

Homogenization: Weigh 10 g of a homogenized fruit or vegetable sample into a 50 mL

centrifuge tube.

Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

Salting Out: Add the QuEChERS salt packet (containing magnesium sulfate, sodium

chloride, sodium citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate).

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper

acetonitrile layer to a d-SPE tube containing primary secondary amine (PSA) sorbent and

magnesium sulfate.

Final Centrifugation: Vortex for 30 seconds and then centrifuge at high speed for 5 minutes.

Dilution and Filtration: Take an aliquot of the cleaned extract and dilute it with an appropriate

solvent (e.g., mobile phase) before filtering through a 0.22 µm filter into an autosampler vial

for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with

0.1% formic acid (B).

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode for Prochloraz and its metabolite BTS 40348.

Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion

transitions for each analyte for quantification and confirmation. The specific MRM transitions

for BTS 40348 would need to be optimized on the specific instrument but would be derived

from its molecular weight.
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Caption: Workflow for the certification of a reference material.
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Analytical Workflow for Prochloraz Metabolite BTS
40348
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Caption: Analytical workflow for BTS 40348 determination.

To cite this document: BenchChem. [A Comparative Guide to Prochloraz Metabolite BTS
40348 Certified Reference Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228130#prochloraz-metabolite-bts-40348-
reference-material-certification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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